Cas no 245725-32-0 (2-fluoro-4-(piperidin-1-yl)benzaldehyde)

2-Fluoro-4-(piperidin-1-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a piperidine substitution at the para position relative to the formyl group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks and pharmaceutical intermediates. The fluorine atom enhances electrophilic properties and metabolic stability, while the piperidine moiety contributes to structural diversity and potential bioactivity. Its well-defined molecular structure makes it suitable for precise modifications in medicinal chemistry and materials science applications. The compound is typically handled under standard laboratory conditions, with purity and stability being critical for reproducible results in research and development.
2-fluoro-4-(piperidin-1-yl)benzaldehyde structure
245725-32-0 structure
Product Name:2-fluoro-4-(piperidin-1-yl)benzaldehyde
CAS No:245725-32-0
MF:C12H14FNO
MW:207.24406671524
CID:2129431
PubChem ID:4770421
Update Time:2025-05-28

2-fluoro-4-(piperidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4-piperidin-1-ylbenzaldehyde
    • 2-Fluoro-4-piperidin-1-yl-benzaldehyde
    • 2-fluoro-4-(piperidin-1-yl)benzaldehyde
    • 2-fluoro-4-piperidylbenzaldehyde
    • SP145
    • SBB011171
    • ST50318439
    • AKOS000101954
    • G89752
    • DB-347005
    • 245725-32-0
    • 2-Fluoro-4-(1-piperidinyl)benzaldehyde
    • CS-0118931
    • MDL: MFCD06740033
    • Inchi: 1S/C12H14FNO/c13-12-8-11(5-4-10(12)9-15)14-6-2-1-3-7-14/h4-5,8-9H,1-3,6-7H2
    • InChI Key: FWOVDUNJKQSSNE-UHFFFAOYSA-N
    • SMILES: FC1=C(C=O)C=CC(=C1)N1CCCCC1

Computed Properties

  • Exact Mass: 207.105942232g/mol
  • Monoisotopic Mass: 207.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 2.5

2-fluoro-4-(piperidin-1-yl)benzaldehyde Security Information

  • HazardClass:IRRITANT

2-fluoro-4-(piperidin-1-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
034154-500mg
2-Fluoro-4-piperidin-1-yl-benzaldehyde
245725-32-0
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